Cas no 1356485-01-2 (2,4-Dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine)
2,4-Dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine Chemical and Physical Properties
Names and Identifiers
-
- G69233
- SCHEMBL10203915
- 2,4-dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine
- 1356485-01-2
- MFCD21276801
- AKOS014985914
- IXNOVCCJIRVGJK-UHFFFAOYSA-N
- 2,4-Dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine
-
- Inchi: 1S/C9H3Cl2F2N3/c10-8-14-7(15-9(11)16-8)6-4(12)2-1-3-5(6)13/h1-3H
- InChI Key: IXNOVCCJIRVGJK-UHFFFAOYSA-N
- SMILES: ClC1N=C(N=C(C2C(=CC=CC=2F)F)N=1)Cl
Computed Properties
- Exact Mass: 260.9672088g/mol
- Monoisotopic Mass: 260.9672088g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 38.7Ų
2,4-Dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB600821-250mg |
2,4-Dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine; . |
1356485-01-2 | 250mg |
€96.80 | 2025-04-21 | ||
| abcr | AB600821-1g |
2,4-Dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine; . |
1356485-01-2 | 1g |
€150.40 | 2025-04-21 | ||
| abcr | AB600821-5g |
2,4-Dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine; . |
1356485-01-2 | 5g |
€360.60 | 2025-04-21 |
2,4-Dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 2,4-Dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine
Professional Introduction to 2,4-Dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine (CAS No. 1356485-01-2) in Modern Chemical and Pharmaceutical Research
2,4-Dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine, identified by the chemical abstracts service number 1356485-01-2, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural framework, comprising a triazine core substituted with chloro and difluorophenyl groups, imparts exceptional reactivity and functionalization potential. This compound has emerged as a key intermediate in the synthesis of various biologically active molecules, making it a subject of extensive investigation in medicinal chemistry.
The triazine moiety is renowned for its stability and ability to participate in diverse chemical transformations, including nucleophilic substitution and cycloaddition reactions. In particular, the presence of electron-withdrawing chloro groups at the 2 and 4 positions enhances the electrophilicity of the triazine ring, facilitating its interaction with nucleophiles such as amines and thiols. Meanwhile, the 2,6-difluorophenyl substituent introduces additional electronic complexity, influencing both the electronic distribution and steric environment of the molecule. These features make 2,4-Dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine a valuable scaffold for designing novel pharmacophores.
Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of 2,4-Dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine, expanding its utility in drug discovery programs. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at the remaining positions of the triazine ring. Such modifications have led to the development of novel compounds with enhanced binding affinity and selectivity for biological targets. Moreover, computational studies have highlighted the role of fluorine atoms in modulating metabolic stability and pharmacokinetic properties, further underscoring the importance of this structural motif.
In the realm of pharmaceutical applications, derivatives of 2,4-Dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine have shown promise as inhibitors of enzymes involved in inflammatory pathways. The chloro and difluorophenyl substituents are particularly well-suited for interacting with hydrophobic pockets in enzyme active sites, thereby blocking substrate binding. Preliminary studies have demonstrated that certain analogs exhibit potent activity against cyclooxygenase (COX) enzymes without inducing significant gastrointestinal toxicity—a critical factor for developing anti-inflammatory agents. These findings align with current trends in medicinal chemistry toward designing molecules with improved therapeutic profiles.
The agrochemical sector has also benefited from the exploration of 2,4-Dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine derivatives as herbicides and fungicides. The structural rigidity provided by the triazine core allows for optimal interaction with biological targets in plants while minimizing off-target effects. Researchers have leveraged structure-activity relationship (SAR) studies to optimize potency and selectivity by modifying substituents on the triazine ring. Notably, compounds featuring halogenated aromatic groups exhibit enhanced bioavailability and resistance to degradation under environmental conditions—a desirable trait for sustainable agriculture.
From a synthetic chemistry perspective, 1356485-01-2 serves as a versatile building block for constructing more complex molecules through multi-step transformations. Functional group interconversions such as halogenation or alkylation allow chemists to tailor properties according to specific needs. Additionally, 1356485-01-2 can be incorporated into polymers or materials science applications due to its ability to form stable covalent linkages with other functionalized entities. This adaptability underscores its significance beyond traditional pharmaceutical applications.
The growing interest in green chemistry has prompted investigations into sustainable synthetic routes for producing derivatives of 2 ,4-Dichloro - 6 -( 2 , 6 - dif luoro ph enyl ) - 1 , 3 , 5 - tri az ine . Catalytic methods that minimize waste generation or employ renewable feedstocks are being actively explored. Such efforts not only reduce environmental impact but also align with regulatory pressures favoring greener practices within the chemical industry.
Looking ahead, 1356485 - 01 - 2 and its derivatives are poised to play an increasingly pivotal role in addressing unmet medical needs through innovative drug design strategies . The combination of structural versatility , ease of functionalization , and demonstrated biological activity positions this compound as a cornerstone material across multiple disciplines within chemical research . Continued exploration will undoubtedly uncover further applications where this remarkable molecule can contribute significantly towards advancing scientific knowledge . p >
1356485-01-2 (2,4-Dichloro-6-(2,6-difluorophenyl)-1,3,5-triazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)